Cas no 1261957-91-8 (3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol)

• Product Name: 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol
• CAS No: 1261957-91-8
• MF: C₁₂H₈BrFO₂
• MW: 283.093126296997
• MDL: MFCD18316056
• CID: 2766023
• PubChem ID: 53221779
• Update Time: 2025-11-06

3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316056
• 3-BROMO-5-(3-FLUORO-4-HYDROXYPHENYL)PHENOL
• DTXSID40686382
• 1261957-91-8
• 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, 95%
• 5-Bromo-3'-fluoro[1,1'-biphenyl]-3,4'-diol
• 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol

• MDL： MFCD18316056
• Inchi： 1S/C12H8BrFO2/c13-9-3-8(4-10(15)6-9)7-1-2-12(16)11(14)5-7/h1-6,15-16H
• InChI Key： ZLLRAAOSSIDRGW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=C(C=1)F)O)O

Computed Properties

• Exact Mass: 281.96917Da
• Monoisotopic Mass: 281.96917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol

3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol (CAS No. 1261957-91-8): A Comprehensive Overview

3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, identified by the CAS registry number 1261957-91-8, is a structurally complex aromatic compound with significant potential in various scientific and industrial applications. This compound, often referred to as 3-bromo-5-(3-fluoro-4-hydroxyphenyl)phenol, has garnered attention due to its unique chemical properties and versatile functional groups, which include bromine, fluorine, and hydroxyl functionalities. Recent advancements in synthetic chemistry and materials science have further highlighted its importance in the development of advanced materials and pharmaceutical agents.

The molecular structure of 3-bromo-5-(3-fluoro-4-hydroxyphenyl)phenol is characterized by a phenolic ring substituted with a bromine atom at the 3-position and a fluorophenolic group at the 5-position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which significantly influence its chemical reactivity and physical properties. The presence of hydroxyl groups also contributes to its ability to form hydrogen bonds, making it suitable for applications in wetting agents, emulsifiers, and other surface-active agents.

Recent studies have explored the synthesis of 3-bromo-5-(3-fluoro-4-hydroxyphenyl)phenol through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and commercial purposes. The compound's stability under various conditions has also been extensively studied, revealing its resistance to thermal degradation and oxidative processes, which are critical factors for its use in high-performance materials.

In terms of applications, 3-bromo-5-(3-fluoro-4-hydroxyphenyl)phenol has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent or a reactive diluent has been leveraged in the development of advanced polymers with tailored mechanical and thermal properties. Additionally, its role as an intermediate in drug discovery has been highlighted in recent pharmacological studies, where it serves as a precursor for bioactive compounds targeting various diseases.

One of the most exciting developments involving CAS No. 1261957-91-8 is its application in environmental science. Researchers have demonstrated its potential as a catalyst in water treatment processes, where it facilitates the removal of heavy metals and organic pollutants from contaminated water sources. This application underscores the compound's versatility and its growing importance in sustainable technologies.

Furthermore, 3-bromo-5-(3-fluoro-4-hydroxyphenyl)phenol has been investigated for its role in electronic materials. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent breakthroughs in nanotechnology have also explored its integration into graphene-based composites, enhancing their electrical conductivity and mechanical strength.

The compound's biological activity has been another focal point of recent research. Studies have shown that CAS No. 1261957-91-8 exhibits antimicrobial properties against various pathogens, making it a potential candidate for use in antifungal and antibacterial agents. Its ability to inhibit enzyme activity has also been explored, opening avenues for its application in enzyme-based biosensors.

In conclusion, 3-Bromo-5-(3-fluoro-4-hydroxyphenyl)phenol (CAS No. 1261957-91) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in the progression of modern materials science and pharmaceutical research.